N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine

• IUPAC Name: N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine
• InChI: InChI=1S/C14H15BrFN3O/c1-9(10-4-13(16)8-17-5-10)18-6-11-3-12(15)7-19-14(11)20-2/h3-5,7-9,18H,6H2,1-2H3
• InChI Key: IWIHHNWSHLRYKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CN=C1)F)NCC2=C(N=CC(=C2)Br)OC
• Molecular Formula: C14H15BrFN3O
• Molecular Weight: 340.19 g/mol

Description

N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine is a synthetic organic compound that belongs to the class of pyridine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:

Bromination: The starting material, 2-methoxypyridine, is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide to yield 5-bromo-2-methoxypyridine.

Fluorination: Separately, 3-bromopyridine is subjected to a fluorination reaction using a fluorinating agent like cesium fluoride (CsF) or potassium fluoride (KF) to produce 5-fluoropyridine.

Coupling Reaction: The two intermediates, 5-bromo-2-methoxypyridine and 5-fluoropyridine, are then coupled using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This involves the use of a palladium catalyst (e.g., Pd(PPh3)4) and a base (e.g., potassium carbonate) in an appropriate solvent (e.g., toluene or DMF) to form the desired product.

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to improve yield and reduce costs. This could involve continuous flow chemistry techniques, which allow for better control over reaction conditions and scalability. Additionally, the use of more efficient catalysts and greener solvents can be explored to enhance the sustainability of the process.

Chemical Reactions Analysis

Types of Reactions

N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: The bromine atom can be substituted with other nucleophiles (e.g., amines, thiols) through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride

Nucleophiles: Amines, thiols, alkoxides

Major Products Formed

Oxidation: Formation of carbonyl derivatives

Reduction: Formation of amine derivatives

Substitution: Formation of various substituted pyridine derivatives

Scientific Research Applications

N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders and cancer.

Materials Science: The compound’s unique electronic properties make it suitable for use in organic electronics and as a dopant in liquid crystal displays.

Biological Studies: It can be used as a probe to study the binding interactions with various biological targets, such as enzymes and receptors.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, facilitating the development of new synthetic methodologies.

Mechanism of Action

The mechanism of action of N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The presence of bromine, methoxy, and fluorine substituents can influence the compound’s binding affinity and selectivity, thereby affecting its pharmacological profile.

Comparison with Similar Compounds

Similar Compounds

• N-[(5-bromo-2-methylpyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine
• N-[(5-chloro-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine
• N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(3-fluoropyridin-5-yl)ethanamine

Uniqueness

N-[(5-bromo-2-methoxypyridin-3-yl)methyl]-1-(5-fluoropyridin-3-yl)ethanamine is unique due to the specific combination of bromine, methoxy, and fluorine substituents on its pyridine rings. This combination imparts distinct electronic and steric properties, which can enhance its reactivity and binding interactions compared to similar compounds. The presence of these substituents also allows for selective functionalization, making it a versatile intermediate in organic synthesis.